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Compound of Interest

2-(Tert-butylamino)ethyl
Compound Name:
methacrylate

Cat. No.: B1581419

Introduction

Poly[2-(tert-butylamino)ethyl methacrylate] (PTBAEMA) is an intrinsically antimicrobial
polymer that has garnered significant attention for its potent biocidal activity without the need
for traditional quaternary ammonium compounds.[1][2] As a neutral polymer, its unique
mechanism of action and versatility allow for its incorporation into a variety of materials to
impart long-lasting antibacterial properties.[1] PTBAEMA is particularly valuable in applications
where preventing microbial growth on surfaces is critical, such as in medical devices, food
packaging, and industrial coatings.[3][4] Its favorable nontoxicity profile further enhances its
potential for use in biomedical applications.[3][4]

Mechanism of Antibacterial Action

Unlike cationic polymers that rely on a permanent positive charge, PTBAEMA's activity stems
from its secondary amine groups. The proposed mechanism involves the disruption of the
bacterial cell membrane. It is believed that PTBAEMA displaces essential divalent cations, such
as Ca2* and Mg?*, from the bacterial outer membrane.[2][5] These cations are crucial for
maintaining the structural integrity of the membrane. Their displacement leads to
disorganization and eventual rupture of the cell wall, causing leakage of cytoplasmic contents
and cell death.[2][5] This contact-based killing mechanism is efficient and reduces the risk of
leaching, providing durable antimicrobial surfaces.[1]
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Mechanism of PTBAEMA Antibacterial Action
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Preparation
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Prepare Polymer
Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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